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Compound of Interest

Compound Name: 1,12-Dodecanediol

Cat. No.: B052552

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of
1,12-dodecanediol, a long-chain aliphatic diol of significant interest in various scientific and
industrial applications, including polymer synthesis, cosmetics, and pharmaceutical
formulations. This document collates and presents key physical data, details established
experimental protocols for the determination of these properties, and offers visual
representations to elucidate the phase transitions of this compound.

Core Physical and Chemical Properties

1,12-Dodecanediol, with the chemical formula C12H2602, is a waxy, crystalline solid at room
temperature. Its linear structure, featuring hydroxyl groups at both ends of a twelve-carbon
chain, imparts both hydrophilic and lipophilic characteristics, influencing its solubility and
thermal behavior.

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of 1,12-
dodecanediol, compiled from various chemical data sources.
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Property

Value

Notes

Molecular Formula

C12H2602

Molecular Weight 202.33 g/mol [1][2]
Appearance White powder or flakes[1][3] At standard conditions
] ] Range observed in multiple
Melting Point 79 - 84 °C[1]
sources
81.30 °C[4] At 760 mm Hg
79-81°C Lit. value
N ) ) At 760 mm Hg (atmospheric
Boiling Point 313.33 °C (estimated)[4]
pressure)
188 - 190 °C[1] At 12 mm Hg
189 °C At 12 mm Hg
Density 1.032 g/cm3[1]
Soluble in alcohol and warm
Solubility ether.[5][6] Insoluble in water
and petroleum ether.[5][6]
Water: 28.81 mg/L at 25 °C
(estimated)[4]
Enthalpy of Fusion (AfusH) 51.2 kd/mol[7] At 352 K

Vapor Pressure

0 Pa at 20 °CJ[5]

Flash Point

151.10 °C (estimated)[4]

TCC (Tag Closed Cup)

Autoignition Temperature

300 °C[5]

Phase Transitions of 1,12-Dodecanediol

The physical state of 1,12-dodecanediol is dependent on temperature and pressure. The

following diagram illustrates the transitions between its solid, liquid, and gaseous phases.
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Phase transitions of 1,12-dodecanediol.

Experimental Protocols for Property Determination

The following sections describe standardized methodologies for determining the melting and
boiling points of a solid organic compound like 1,12-dodecanediol.

Melting Point Determination (Capillary Method)

This method is a widely accepted and accurate technique for determining the melting point of a
crystalline solid.

Apparatus:

e Melting point apparatus (digital or manual)

Glass capillary tubes (sealed at one end)

Sample of 1,12-dodecanediol (finely powdered)

Mortar and pestle (optional, for powdering the sample)

Thermometer (calibrated)
Procedure:

o Sample Preparation: A small amount of 1,12-dodecanediol is finely powdered. The open
end of a capillary tube is pressed into the powder, and the tube is tapped gently to pack the
solid into the sealed end. This process is repeated until a column of 2-3 mm of tightly packed
sample is obtained.
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o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus next to the thermometer.

e Heating: The apparatus is heated at a steady and slow rate, typically 1-2 °C per minute, as
the temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the entire solid has transitioned to a clear liquid is
recorded as the completion of melting. The melting point is reported as this range.

Boiling Point Determination at Reduced Pressure
(Micro-method)

Due to the high boiling point of 1,12-dodecanediol at atmospheric pressure, which can lead to
decomposition, its boiling point is often determined under reduced pressure.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating bath (e.g., oil bath)

Vacuum source and manometer

Apparatus for holding the assembly (e.g., Thiele tube or similar)
Procedure:

o Sample Preparation: A small amount (a few milliliters) of molten 1,12-dodecanediol is
placed in the small test tube.

o Capillary Insertion: A capillary tube, sealed at one end, is placed into the test tube with the
open end downwards.
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o Apparatus Assembly: The test tube is attached to a thermometer, and the assembly is placed
in a heating bath. The entire system is connected to a vacuum source and a manometer to
control and measure the pressure.

o Heating and Observation: The system is evacuated to the desired pressure (e.g., 12 mm
Hg). The heating bath is then gently heated. As the temperature rises, air trapped in the
capillary tube will be expelled. When the boiling point is reached, a continuous stream of
bubbles will emerge from the open end of the capillary tube.

e Cooling and Measurement: The heating is then discontinued, and the bath is allowed to cool
slowly. The boiling point is the temperature at which the bubbling ceases and the liquid just
begins to be drawn back into the capillary tube. This temperature and the corresponding
pressure are recorded.

This in-depth guide provides essential data and methodologies for professionals working with
1,12-dodecanediol, facilitating its effective use in research, development, and various
industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 1,12-Dodecanediol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052552#1-12-dodecanediol-melting-and-boiling-
point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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